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Compound of Interest

Compound Name: (1-Benzylindazol-3-yl)methanol

Cat. No.: B158008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

synthetic methodology for the compound (1-Benzylindazol-3-yl)methanol. The information is

curated for professionals in research and development who require detailed analytical and

procedural information.

Spectroscopic Data
The following tables summarize the available nuclear magnetic resonance (NMR) data for (1-
Benzylindazol-3-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR Data
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Chemical Shift (δ) ppm

52.2

110.4

119.5

121.7

122.9

127.4

127.6

127.7

128.6

129.6

136.9

140.5

Solvent: DMSO-d₆, Frequency: 300 MHz[1]

¹H NMR Data

A proton NMR spectrum is available in the patent literature; however, a detailed peak list with

assignments and coupling constants is not provided. Visual inspection of the spectrum is

recommended for analysis.

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)
As of the latest search, specific experimental Infrared (IR) and Mass Spectrometry (MS) data

for (1-Benzylindazol-3-yl)methanol are not available in the public domain. Researchers are

advised to perform these analyses on synthesized samples to obtain this data.

Experimental Protocols
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The synthesis of (1-Benzylindazol-3-yl)methanol can be achieved through various routes. A

key method involves the reaction of a Grignard reagent with an electrophile, followed by an

optional reduction. A detailed protocol is provided below.

Synthesis of (1-Benzylindazol-3-yl)methanol
This protocol is adapted from patent literature and describes the synthesis from 1-benzyl-3-

bromo-1H-indazole.

Materials:

1-benzyl-3-bromo-1H-indazole

i-Propylmagnesium chloride (i-PrMgCl) in 2-methyltetrahydrofuran (Me-THF)

Anhydrous Tetrahydrofuran (THF)

Paraformaldehyde

Xylene

Aqueous ammonium chloride solution

Ethyl acetate

Brine

Procedure:

Grignard Reagent Formation: In a thoroughly dried flask under a nitrogen atmosphere, a

solution of i-propylmagnesium chloride in 2-methyltetrahydrofuran is prepared.

Reaction with Bromide: The solution is cooled to approximately -10 °C. A solution of 1-

benzyl-3-bromo-1H-indazole in anhydrous THF is added dropwise over approximately one

hour while maintaining the temperature. The reaction mixture is stirred for at least 6 hours,

resulting in a yellow suspension.
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Reaction with Formaldehyde: Gaseous formaldehyde is generated by heating a suspension

of paraformaldehyde in xylene to approximately 115 °C. The generated formaldehyde is then

passed over the Grignard reagent suspension for approximately two hours at a temperature

below 0 °C.

Work-up: The reaction is quenched by the addition of a saturated aqueous solution of

ammonium chloride. The mixture is then extracted with ethyl acetate. The combined organic

phases are washed with water and then with brine.

Purification: The organic phase is dried over anhydrous sodium sulfate, filtered, and the

solvent is evaporated under reduced pressure to yield the crude product. Further purification

can be achieved by crystallization from a suitable solvent system, such as a mixture of

toluene and heptane.

Workflow and Process Visualization
The following diagrams illustrate the general workflow for obtaining and analyzing

spectroscopic data for a synthesized compound.
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General Workflow for Spectroscopic Analysis
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Caption: General workflow for the synthesis and spectroscopic analysis of a chemical

compound.
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Synthesis Protocol Flowchart
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Caption: Flowchart of the synthesis protocol for (1-Benzylindazol-3-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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